![molecular formula C11H12BrNO B3072164 1-(4-Bromo-2-methylphenyl)pyrrolidin-2-one CAS No. 1016673-59-8](/img/structure/B3072164.png)
1-(4-Bromo-2-methylphenyl)pyrrolidin-2-one
Overview
Description
1-(4-Bromo-2-methylphenyl)pyrrolidin-2-one is a chemical compound with the CAS Number: 1016673-59-8 . It has a molecular weight of 254.13 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12BrNO/c1-8-7-9(12)4-5-10(8)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Its molecular weight is 254.13 .Scientific Research Applications
Synthesis and Chemical Applications
Synthesis Process : A study by Ennis et al. (1999) details the synthesis of 1-(4-bromo-2-methylphenyl)pyrrolidin-2-one, describing a method that yields 65% of the compound. This synthesis is part of a larger process that eventually produces 2‘-methyl-4‘-(2-oxo-1-pyrrolidinyl)biphenyl-4-carboxylic acid, highlighting the compound's role as an intermediate in complex chemical syntheses (Ennis et al., 1999).
Conformational Studies : Research by Fujiwara et al. (1977) on 1-(2-bromophenyl)pyrrolidin-2-one, a similar compound, provides insights into its conformational properties. The study used UV data and crystal structure analysis to show non-planarity in the compound's structure, which can have implications in its reactivity and interaction with other molecules (Fujiwara et al., 1977).
Crystal Structure Analysis : Further studies on related compounds such as 1-(2-bromophenyl)azetidin-2-one have been conducted by Fujiwara et al. (1977), focusing on the crystal structures and dihedral angles of these molecules. This information is valuable for understanding the physical and chemical properties of this compound and its derivatives (Fujiwara et al., 1977).
Pharmaceutical Applications
Potential Anti-HIV Activity : A derivative of 1-(4-methylphenyl)pyrrolidin-2-one was studied by Tamazyan et al. (2007) for its potential as an anti-human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitor. The compound showed promise in this field, indicating that this compound and its derivatives could have pharmaceutical applications (Tamazyan et al., 2007).
Synthesis of Amino Acids : In 2012, Cal et al. demonstrated the use of 1-[(4-methylphenyl)oxy]pyrrolidine-2,5-dione, a related compound, in the efficient synthesis of β-alanine and γ-aminopropionic acid (GABA). These findings suggest that this compound could potentially be used in the synthesis of amino acids and related biochemical compounds (Cal et al., 2012).
Antimicrobial Activity : Nural et al. (2018) synthesized derivatives of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate, which show interesting antibacterial activity against specific bacterial strains, including M. tuberculosis. This indicates that this compound derivatives could be valuable in developing new antimicrobial agents (Nural et al., 2018).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-(4-bromo-2-methylphenyl)pyrrolidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO/c1-8-7-9(12)4-5-10(8)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBPJREWMCNNXCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N2CCCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.